Cas no 650628-11-8 (4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine)
650628-11-8 structure
Product Name:4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine
CAS No:650628-11-8
MF:C12H9ClN4
MW:244.679660558701
CID:408431
PubChem ID:2049314
Update Time:2025-04-19
4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(3-methylphenyl)-
- 4-chloro-1-(3-methylphenyl)pyrazolo[3,4-d]pyrimidine
- 4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine
- SCHEMBL840324
- 650628-11-8
- AB00674257-01
- 4-chloro-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine
- AKOS000267497
- DTXSID90365913
- F1386-0046
- 4-Chloro-1-m-tolyl-1H-pyrazolo[3,4-d]pyrimidine
- 4-CHLORO-1-(M-TOLYL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE
-
- MDL: MFCD03030405
- Inchi: 1S/C12H9ClN4/c1-8-3-2-4-9(5-8)17-12-10(6-16-17)11(13)14-7-15-12/h2-7H,1H3
- InChI Key: DLHSWXBXKPTYSR-UHFFFAOYSA-N
- SMILES: ClC1=C2C=NN(C2=NC=N1)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 244.05177
- Monoisotopic Mass: 244.0515740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM269577-1g |
4-Chloro-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 95% | 1g |
$636 | 2021-08-18 | |
| TRC | C250816-100mg |
4-Chloro-1-m-tolyl-1h-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 100mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C250816-500mg |
4-Chloro-1-m-tolyl-1h-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 500mg |
$ 660.00 | 2022-04-01 | ||
| TRC | C250816-1g |
4-Chloro-1-m-tolyl-1h-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 1g |
$ 1020.00 | 2022-04-01 | ||
| Alichem | A089007539-1g |
4-Chloro-1-(3-methylphenyl)-1h-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 95% | 1g |
$716.00 | 2023-09-01 | |
| Chemenu | CM269577-1g |
4-Chloro-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 95% | 1g |
$673 | 2023-02-16 | |
| Life Chemicals | F1386-0046-0.25g |
4-Chloro-1-m-tolyl-1H-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 95%+ | 0.25g |
$645.0 | 2023-09-07 | |
| Life Chemicals | F1386-0046-0.5g |
4-Chloro-1-m-tolyl-1H-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 95%+ | 0.5g |
$679.0 | 2023-09-07 | |
| Life Chemicals | F1386-0046-1g |
4-Chloro-1-m-tolyl-1H-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 95%+ | 1g |
$715.0 | 2023-09-07 | |
| Life Chemicals | F1386-0046-2.5g |
4-Chloro-1-m-tolyl-1H-pyrazolo[3,4-d]pyrimidine |
650628-11-8 | 95%+ | 2.5g |
$1430.0 | 2023-09-07 |
4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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